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Compound of Interest

Compound Name: Pentaerythritol tetraisostearate

Cat. No.: B1582805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentaerythritol tetraisostearate is a large, branched-chain tetraester with significant

applications in the cosmetic and pharmaceutical industries. Its unique physicochemical

properties, including high molecular weight, thermal stability, and emollient nature, make it a

valuable ingredient in a variety of formulations. This technical guide provides an in-depth

overview of its molecular characteristics, synthesis, purification, and analytical characterization,

tailored for a scientific audience.

Molecular Profile
Pentaerythritol tetraisostearate is synthesized from a pentaerythritol core and four isostearic

acid side chains.[1] This structure imparts a high molecular weight and a branched

configuration, which are key to its physical properties.
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Property Value Source(s)

Molecular Formula C₇₇H₁₄₈O₈ [2][3]

Molecular Weight 1202.02 g/mol [2][4]

CAS Number 62125-22-8 [3]

EINECS/ELINCS No. 263-423-1 [2]

IUPAC Name

[3-(16-

methylheptadecanoyloxy)-2,2-

bis(16-

methylheptadecanoyloxymethy

l)propyl] 16-

methylheptadecanoate

[3]

Appearance Crystalline solid, Liquid [2][5]

Solubility Poorly soluble in water [2]

Synthesis and Purification
The industrial production of pentaerythritol tetraisostearate is primarily achieved through the

direct esterification of pentaerythritol with isostearic acid.[1] The reaction is typically conducted

at elevated temperatures and under vacuum to facilitate the removal of water, thereby driving

the reaction to completion.

Experimental Protocol: Synthesis
A representative laboratory-scale synthesis protocol is detailed below, based on methodologies

described in the literature.[6][7]

Materials:

Pentaerythritol

Isostearic Acid

Catalyst (e.g., p-toluenesulfonic acid, stannous oxide, or a composite metal oxide)[6][7]
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Nitrogen gas

Basic solution (e.g., 10% w/v sodium hydroxide) for neutralization

Adsorbent (e.g., activated carbon or diatomite)

Procedure:

Charging Reactants: In a reaction kettle equipped with a stirrer, thermometer, and a system

for vacuum application and nitrogen purging, charge pentaerythritol and isostearic acid. The

typical molar ratio of pentaerythritol to isostearic acid is between 1:3.8 and 1:4.8.[2]

Catalyst Addition: Add the catalyst. The amount can range from 0.01 to 0.3 times the mass of

pentaerythritol.[2]

Esterification Reaction:

Purge the system with nitrogen to create an inert atmosphere.[7]

Begin stirring and heat the mixture to the reaction temperature, typically between 140°C

and 160°C.[2][7]

Apply a vacuum (e.g., -0.05 to -0.1 MPa) to continuously remove the water produced

during the reaction.[2][7]

Maintain the reaction for 0.5 to 12 hours. The reaction progress can be monitored by

techniques such as Thin Layer Chromatography (TLC) or by measuring the acid value of

the mixture. The reaction is considered complete when the acid value falls below a

predetermined threshold.[2]

Purification of Crude Product:

Cool the reaction mixture.

Neutralization: If an acid catalyst was used, neutralize it by adding a stoichiometric amount

of a basic solution.
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Decolorization: Add an adsorbent like activated carbon or diatomite to remove color

impurities and stir.[8]

Filtration: Separate the catalyst and adsorbent from the crude product by filtration to obtain

the final pentaerythritol tetraisostearate product.[7]

Synthesis Stage Purification Stage

Pentaerythritol +
Isostearic Acid +

Catalyst

Esterification
(140-160°C, Vacuum) Crude Product Neutralization

(if acidic catalyst)
Decolorization

(Activated Carbon) Filtration Pure Pentaerythritol
Tetraisostearate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for pentaerythritol tetraisostearate.

Analytical Characterization
Comprehensive characterization is crucial to ensure the identity, purity, and quality of the

synthesized pentaerythritol tetraisostearate. A combination of spectroscopic and

chromatographic techniques is typically employed.

Spectroscopic Analysis
Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups

present. The spectrum of pentaerythritol tetraisostearate will show characteristic absorption

bands for the ester functional group (C=O stretch) and the long alkyl chains (C-H stretches).[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools

for structural elucidation.

¹H NMR: Signals corresponding to the long alkyl chains of isostearate and the methylene

protons of the pentaerythritol core are expected.[6]

¹³C NMR: The spectrum will show signals for the ester carbonyl, the quaternary and

methylene carbons of the pentaerythritol core, and the various carbons of the isostearate
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alkyl chains.[6]

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC): HPLC is a primary technique for assessing

the purity and quantifying pentaerythritol tetraisostearate. Due to the lack of a strong UV

chromophore, detectors such as an Evaporative Light Scattering Detector (ELSD) or a mass

spectrometer (MS) are suitable.[9][10]

Experimental Protocol: HPLC-ELSD (Adapted from Pentaerythritol Tetrastearate Analysis)[9]

[10]

Sample Preparation: Accurately weigh and dissolve the sample in a suitable organic solvent

(e.g., a mixture of dichloromethane and isopropanol) to a known concentration.

Chromatographic Conditions:

Column: A C18 stationary phase is commonly used.

Mobile Phase: A non-aqueous mobile phase is employed, which can be run in either an

isocratic or gradient mode.

Detector: Evaporative Light Scattering Detector (ELSD).

Analysis: A calibration curve is constructed using standards of known concentrations. The

purity of the synthesized sample is determined by comparing its peak area to the calibration

curve.

Applications in Research and Drug Development
Pentaerythritol tetraisostearate is primarily used as an emollient, skin conditioning agent,

and viscosity-increasing agent in cosmetic and topical pharmaceutical formulations.[2] Its film-

forming and water-resistant properties make it suitable for long-lasting and protective

emulsions.[8] For drug development professionals, its non-comedogenic nature and safety

profile are advantageous for dermal drug delivery systems.[6] The Cosmetic Ingredient Review

(CIR) Expert Panel has concluded that pentaerythritol tetraisostearate is safe as used in

cosmetic products.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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